Cas no 2228084-51-1 (2-amino-4-ethoxy-3,3-dimethylpentanoic acid)

• Product Name: 2-amino-4-ethoxy-3,3-dimethylpentanoic acid
• CAS No: 2228084-51-1
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6339934
• PubChem ID: 165791268
• Update Time: 2025-06-08

2-amino-4-ethoxy-3,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-ethoxy-3,3-dimethylpentanoic acid
• EN300-1999070
• 2228084-51-1

• Inchi： 1S/C9H19NO3/c1-5-13-6(2)9(3,4)7(10)8(11)12/h6-7H,5,10H2,1-4H3,(H,11,12)
• InChI Key： TYQXYUPITBAQQQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-4-ethoxy-3,3-dimethylpentanoic acid

Comprehensive Overview of 2-Amino-4-ethoxy-3,3-dimethylpentanoic Acid (CAS No. 2228084-51-1): Properties, Applications, and Research Insights

2-Amino-4-ethoxy-3,3-dimethylpentanoic acid (CAS No. 2228084-51-1) is a specialized non-proteinogenic amino acid derivative gaining attention in pharmaceutical and biochemical research. This compound features a unique branched alkyl chain with an ethoxy group at the 4-position, distinguishing it from conventional amino acids. Its molecular structure (C9H19NO3) combines hydrophobic (dimethyl) and hydrophilic (amino-carboxyl) moieties, enabling diverse applications in drug design and peptide modification.

Recent studies highlight its potential as a building block for peptidomimetics, particularly in targeting metabolic enzymes. The ethoxy group enhances membrane permeability—a critical factor in bioavailability optimization, a trending topic in small molecule therapeutics. Researchers are exploring its utility in structure-activity relationship (SAR) studies, where subtle modifications to the 3,3-dimethylpentanoic acid backbone significantly alter biological interactions.

In synthetic chemistry, this compound serves as a chiral synthon for asymmetric synthesis. Its sterically hindered α-carbon influences stereoselectivity, making it valuable for constructing quaternary carbon centers—a persistent challenge in organic synthesis. Patent analyses reveal growing interest in its incorporation into GPCR-targeting compounds, aligning with the pharmaceutical industry's focus on precision medicine approaches.

The compound's physicochemical properties (logP ~1.2, polar surface area 83Ų) position it favorably for CNS drug development, addressing current demands for blood-brain barrier penetrant molecules. Computational modeling suggests the 4-ethoxy moiety may reduce P-glycoprotein efflux, a frequently searched topic in neuropharmacology forums. These characteristics have spurred investigations into its use for neurodegenerative disease targets.

Quality control protocols for CAS No. 2228084-51-1 emphasize HPLC purity verification (>98%) and chiral HPLC analysis to ensure enantiomeric purity—critical for pharmaceutical intermediates. Stability studies indicate optimal storage at -20°C under inert atmosphere, with particular attention to protecting the free amino group from oxidation. These handling requirements reflect broader industry concerns about compound integrity in high-throughput screening environments.

Emerging applications include its use as a metabolite analog in isotope labeling studies, capitalizing on the 3,3-dimethyl structure's resistance to metabolic degradation. This aligns with the rising popularity of stable isotope probing techniques in metabolomics research. The compound's N-protected derivatives show promise in solid-phase peptide synthesis, particularly for introducing conformational constraints—a hot topic in peptide therapeutics development.

Analytical characterization typically employs LC-MS/MS and 2D NMR techniques, with particular focus on the 1H-13C HMBC correlations of the quaternary dimethyl carbons. These methods address common researcher queries about structural confirmation of complex amino acid analogs. The compound's fragmentation pattern in mass spectrometry exhibits characteristic losses of the ethoxy group (m/z 45), serving as a diagnostic tool for quality assessment.

In material science, the zwitterionic nature of 2-amino-4-ethoxy-3,3-dimethylpentanoic acid enables its use in bioinspired polymer systems. Recent publications describe its incorporation into pH-responsive hydrogels, responding to growing interest in smart biomaterials. The bulky dimethyl groups impart unique steric stabilization effects, influencing polymer chain dynamics—a subject frequently discussed in materials science webinars.

From a regulatory perspective, this compound falls outside controlled substance classifications, making it accessible for academic and industrial research. However, proper risk assessment protocols should be followed, particularly regarding respiratory protection during handling—addressing common laboratory safety concerns. Its environmental fate data suggests moderate biodegradability, with the ethoxy group undergoing faster transformation than the dimethylated core.

Future research directions may explore its enzymatic resolution using aminoacylases or lipases, responding to industry demands for green chemistry approaches. The compound's potential as a transition state analog for threonine metabolism enzymes also warrants investigation, particularly in antibiotic development—a consistently high-search-volume topic. With its unique structural features and versatile applications, 2-amino-4-ethoxy-3,3-dimethylpentanoic acid continues to attract cross-disciplinary scientific interest.